Cas no 892878-63-6 (FMOC-4-AMINO-3-METHYLBENZOIC ACID)

• Product Name: FMOC-4-AMINO-3-METHYLBENZOIC ACID
• CAS No: 892878-63-6
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• MDL: MFCD02682226
• CID: 4664134
• PubChem ID: 22569040
• Update Time: 2025-05-19

FMOC-4-AMINO-3-METHYLBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• FMOC-4-AMINO-3-METHYLBENZOIC ACID
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbenzoic acid
• Z1136512100
• AKOS012711502
• F84612
• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylbenzoic acid
• 4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-methylbenzoic acid
• SCHEMBL3209189
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbenzoic acid
• EN300-81109
• 892878-63-6
• Fmoc-4-amino-3-methylbenzoic acid, AldrichCPR
• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylbenzoicacid

• MDL： MFCD02682226
• Inchi： 1S/C23H19NO4/c1-14-12-15(22(25)26)10-11-21(14)24-23(27)28-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20H,13H2,1H3,(H,24,27)(H,25,26)
• InChI Key： AEMDMIXDWRNKND-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 373.13140809g/mol
• Monoisotopic Mass: 373.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

FMOC-4-AMINO-3-METHYLBENZOIC ACID Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on FMOC-4-AMINO-3-METHYLBENZOIC ACID

FMOC-4-AMINO-3-METHYLBENZOIC ACID (CAS No. 892878-63-6): A Comprehensive Guide to Its Properties and Applications

FMOC-4-AMINO-3-METHYLBENZOIC ACID (CAS No. 892878-63-6) is a specialized chemical compound widely used in peptide synthesis and pharmaceutical research. This compound, featuring an FMOC-protected amino group and a methyl-substituted benzoic acid moiety, has gained significant attention due to its versatility in organic chemistry and drug development. In this article, we delve into its properties, synthesis methods, applications, and market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of FMOC-4-AMINO-3-METHYLBENZOIC ACID includes an FMOC (9-fluorenylmethoxycarbonyl) protecting group, which is crucial for peptide synthesis. The 4-amino-3-methylbenzoic acid backbone provides unique steric and electronic properties, making it valuable for designing novel bioactive molecules. Researchers often search for "FMOC-4-AMINO-3-METHYLBENZOIC ACID solubility" or "CAS 892878-63-6 synthesis protocol," highlighting the need for practical data on this compound.

One of the key applications of FMOC-4-AMINO-3-METHYLBENZOIC ACID is in solid-phase peptide synthesis (SPPS). The FMOC group protects the amino functionality during coupling reactions, enabling the stepwise construction of complex peptides. This method is widely used in developing therapeutic peptides, such as those targeting metabolic disorders or cancer. Recent trends show growing interest in "FMOC-4-AMINO-3-METHYLBENZOIC ACID in drug discovery," reflecting its role in modern pharmaceutical research.

In addition to peptide synthesis, FMOC-4-AMINO-3-METHYLBENZOIC ACID is employed in material science and bioconjugation. Its aromatic ring and functional groups allow for modifications that enhance material properties or enable the attachment of biomolecules. For example, researchers exploring "FMOC-4-AMINO-3-METHYLBENZOIC ACID for surface functionalization" can leverage its reactivity to create advanced coatings or sensors.

The synthesis of FMOC-4-AMINO-3-METHYLBENZOIC ACID typically involves the reaction of 4-amino-3-methylbenzoic acid with FMOC-Cl (9-fluorenylmethyl chloroformate) under basic conditions. Optimizing this process is a common topic in forums, with queries like "best conditions for FMOC protection of 4-amino-3-methylbenzoic acid." Proper purification techniques, such as column chromatography or recrystallization, ensure high-purity products suitable for sensitive applications.

From a market perspective, the demand for FMOC-4-AMINO-3-METHYLBENZOIC ACID is driven by the expanding peptide therapeutics sector. With increasing investments in biopharmaceuticals and personalized medicine, this compound is expected to see sustained growth. Analysts often search for "FMOC-4-AMINO-3-METHYLBENZOIC ACID market trends 2024" to stay updated on pricing and supply dynamics.

Handling and storage recommendations for FMOC-4-AMINO-3-METHYLBENZOIC ACID include keeping it in a cool, dry place away from light. Stability studies indicate that the compound remains intact under standard laboratory conditions, though users frequently ask about "FMOC-4-AMINO-3-METHYLBENZOIC ACID shelf life" and "compatibility with common solvents."

In summary, FMOC-4-AMINO-3-METHYLBENZOIC ACID (CAS No. 892878-63-6) is a vital building block in peptide chemistry and beyond. Its unique structure and reactivity make it indispensable for researchers working on drug development, material engineering, and bioconjugation. By addressing frequently searched questions and highlighting its diverse applications, this guide aims to serve as a valuable resource for scientists and industry professionals alike.